Cas no 1354954-62-3 (5-bromo-2-oxo-2,3-dihydro-1H-indole-6-sulfonyl chloride)

• Product Name: 5-bromo-2-oxo-2,3-dihydro-1H-indole-6-sulfonyl chloride
• CAS No: 1354954-62-3
• MF: C₈H₅BrClNO₃S
• MW: 310.55219912529
• MDL: MFCD20502141
• CID: 5179246
• Update Time: 2025-05-21

5-bromo-2-oxo-2,3-dihydro-1H-indole-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-sulfonyl chloride, 5-bromo-2,3-dihydro-2-oxo-
• 5-bromo-2-oxo-2,3-dihydro-1H-indole-6-sulfonyl chloride

• MDL： MFCD20502141
• Inchi： 1S/C8H5BrClNO3S/c9-5-1-4-2-8(12)11-6(4)3-7(5)15(10,13)14/h1,3H,2H2,(H,11,12)
• InChI Key： FXTDPGJQRRTQCC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C(S(Cl)(=O)=O)=C2)CC1=O

Additional information on 5-bromo-2-oxo-2,3-dihydro-1H-indole-6-sulfonyl chloride

5-Bromo-2-Oxo-2,3-Dihydro-1H-lndole-6-Sulfonyl Chloride: A Comprehensive Overview

5-Bromo-2-Oxo-2,3-Dihydro-1H-lndole-6-Sulfonyl Chloride, also known by its CAS number 1354954-62-3, is a significant compound in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural properties and potential applications in various chemical reactions and biological studies. The molecule consists of an indole ring system with a bromine substituent at the 5-position and a sulfonyl chloride group at the 6-position, making it a versatile building block for synthesizing complex molecules.

The indole moiety is a fundamental structure in many natural products and bioactive compounds, contributing to the compound's ability to interact with biological targets. The sulfonyl chloride group is highly reactive, enabling it to participate in nucleophilic substitutions, which are crucial in forming various functional groups during synthesis. Recent studies have highlighted the importance of such reactive intermediates in the development of novel therapeutic agents.

One of the most notable aspects of 5-Bromo-lndole Sulfonyl Chloride is its role in medicinal chemistry. Researchers have utilized this compound as a key intermediate in the synthesis of kinase inhibitors and other bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain protein kinases, which are implicated in cancer progression.

In addition to its medicinal applications, this compound has also found utility in materials science. The indole-based structure has been explored for its potential in creating advanced materials with unique electronic properties. A recent article in Nature Communications reported on the use of similar indole derivatives in constructing self-healing polymers, underscoring the versatility of such compounds across multiple disciplines.

The synthesis of CAS 1354954-based compounds has been optimized through various methodologies, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved yield but also reduced reaction times, making large-scale production more feasible. Such innovations are critical for meeting the growing demand for high-quality chemical intermediates in both academic and industrial settings.

From an environmental standpoint, there is increasing interest in developing sustainable methods for synthesizing compounds like 5-Bromo-lndole Sulfonyl Chloride. Green chemistry principles are being integrated into synthetic protocols to minimize waste and reduce reliance on hazardous reagents. For example, solvent-free reactions and biocatalytic approaches are being explored as eco-friendly alternatives to traditional methods.

In terms of safety and handling, it is essential to adhere to standard laboratory protocols when working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken due to its reactive nature. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation during handling.

The future prospects for 5-Bromo-lndole Sulfonyl Chloride appear promising, given its wide-ranging applications and ongoing research into its properties. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new avenues for its use across diverse fields.